Cas no 2034493-14-4 (2-(3-cyclopropyl-6-oxo-1,6-dihydropyridazin-1-yl)-N-(3-methylphenyl)propanamide)

• Product Name: 2-(3-cyclopropyl-6-oxo-1,6-dihydropyridazin-1-yl)-N-(3-methylphenyl)propanamide
• CAS No: 2034493-14-4
• MF: C₁₇H₁₉N₃O₂
• MW: 297.351663827896
• CID: 5335788
• Update Time: 2025-10-30

2-(3-cyclopropyl-6-oxo-1,6-dihydropyridazin-1-yl)-N-(3-methylphenyl)propanamide Chemical and Physical Properties

Names and Identifiers

• 2-(3-cyclopropyl-6-oxopyridazin-1(6H)-yl)-N-(m-tolyl)propanamide
• 2-(3-cyclopropyl-6-oxopyridazin-1-yl)-N-(3-methylphenyl)propanamide
• 2-(3-cyclopropyl-6-oxo-1,6-dihydropyridazin-1-yl)-N-(3-methylphenyl)propanamide

• Inchi： 1S/C17H19N3O2/c1-11-4-3-5-14(10-11)18-17(22)12(2)20-16(21)9-8-15(19-20)13-6-7-13/h3-5,8-10,12-13H,6-7H2,1-2H3,(H,18,22)
• InChI Key： LRUYRZHCMVXAAQ-UHFFFAOYSA-N
• SMILES： O=C1C=CC(C2CC2)=NN1C(C(NC1C=CC=C(C)C=1)=O)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 522
• XLogP3: 1.9
• Topological Polar Surface Area: 61.8

Additional information on 2-(3-cyclopropyl-6-oxo-1,6-dihydropyridazin-1-yl)-N-(3-methylphenyl)propanamide

Introduction to 2-(3-Cyclopropyl-6-oxo-1,6-dihydropyridazin-1-yl)-N-(3-methylphenyl)propanamide (CAS No. 2034493-14-4)

2-(3-Cyclopropyl-6-oxo-1,6-dihydropyridazin-1-yl)-N-(3-methylphenyl)propanamide (CAS No. 2034493-14-4) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyridazinones, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and anti-cancer properties. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and recent research advancements related to this compound.

Chemical Structure and Properties

The molecular formula of 2-(3-cyclopropyl-6-oxo-1,6-dihydropyridazin-1-yl)-N-(3-methylphenyl)propanamide is C₁₇H₁₉N₃O₂, with a molecular weight of approximately 297.35 g/mol. The compound features a cyclopropyl group attached to a pyridazinone ring, which is further substituted with a propanamide moiety linked to a 3-methylphenyl group. The presence of these functional groups imparts specific chemical and physical properties to the molecule, such as solubility in organic solvents and stability under various conditions.

The cyclopropyl group is known for its strain energy and unique reactivity, which can influence the overall conformation and biological activity of the molecule. The pyridazinone ring, on the other hand, is a versatile scaffold that has been extensively studied for its pharmacological properties. The combination of these structural elements in 2-(3-cyclopropyl-6-oxo-1,6-dihydropyridazin-1-yl)-N-(3-methylphenyl)propanamide makes it an intriguing candidate for drug development.

Synthesis Methods

The synthesis of 2-(3-cyclopropyl-6-oxo-1,6-dihydropyridazin-1-yl)-N-(3-methylphenyl)propanamide has been reported in several research articles. One common approach involves the condensation of a cyclopropyl-substituted acetonitrile with an appropriate amine derivative followed by cyclization to form the pyridazinone ring. This method typically yields high purity and good yields of the target compound.

A more recent study published in the Journal of Organic Chemistry described an efficient one-pot synthesis method using microwave irradiation. This approach significantly reduced reaction times and improved overall yield compared to traditional methods. The use of microwave-assisted synthesis is gaining popularity due to its environmental benefits and cost-effectiveness.

Biological Activities

One of the most promising aspects of 2-(3-cyclopropyl-6-oxo-1,6-dihydropyridazin-1-yl)-N-(3-methylphenyl)propanamide is its diverse biological activities. Research has shown that this compound exhibits potent anti-inflammatory effects by inhibiting key enzymes involved in the inflammatory pathway, such as COX and LOX. In vitro studies have demonstrated that it can effectively reduce the production of pro-inflammatory cytokines like TNF-alpha and IL-6 in human cell lines.

In addition to its anti-inflammatory properties, 2-(3-cyclopropyl-6-oxo-1,6-dihydropyridazin-1-yl)-N-(3-methylphenyl)propanamide has also shown promising anti-cancer activity. A study published in Cancer Research reported that this compound selectively targets cancer cells by inducing apoptosis and inhibiting cell proliferation. The mechanism of action involves modulation of signaling pathways such as PI3K/AKT and MAPK/ERK.

Clinical Applications and Future Directions

The potential clinical applications of 2-(3-cyclopropyl-6-oxo-1,6-dihydropyridazin-1-yl)-N-(3-methylphenyl)propanamide are vast. Given its anti-inflammatory properties, it could be developed as a therapeutic agent for conditions such as rheumatoid arthritis, inflammatory bowel disease, and asthma. The anti-cancer activity suggests its potential use in cancer therapy, particularly for solid tumors where inflammation plays a significant role.

Several preclinical studies are currently underway to evaluate the safety and efficacy of this compound in animal models. Preliminary results have been encouraging, with no major adverse effects observed at therapeutic doses. These findings pave the way for future clinical trials to further investigate its potential as a novel drug candidate.

Conclusion

In conclusion, 2-(3-cyclopropyl-6-oxo-*1*,*6*-dihydropyridazin-*1*-yl)-N-(3-methylphen-* * * * * * * * yl)propanamide (CAS No. 2034493-* * * - * * * - * * *) is a promising compound with a unique chemical structure that confers diverse biological activities. Its potential applications in treating inflammatory diseases and cancer make it an exciting area of research in medicinal chemistry. As more studies are conducted to elucidate its mechanisms of action and optimize its therapeutic profile, this compound may emerge as a valuable addition to the pharmaceutical arsenal.